4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-N-cyclopropylbenzenesulfonamide

• IUPAC Name: 4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-N-cyclopropylbenzenesulfonamide
• InChI: InChI=1S/C13H13ClN2O3S2/c14-13-15-7-11(20-13)8-19-10-3-5-12(6-4-10)21(17,18)16-9-1-2-9/h3-7,9,16H,1-2,8H2
• InChI Key: NCMZNNZLWGMXKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)C2=CC=C(C=C2)OCC3=CN=C(S3)Cl
• Molecular Formula: C13H13ClN2O3S2
• DSSTOX Substance ID: DTXSID301169377
• Molecular Weight: 344.8 g/mol
• CAS RN: 860649-02-1

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms. The specific molecular structure of “4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-N-cyclopropylbenzenesulfonamide” would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving thiazole derivatives can vary widely depending on the specific structure of the compound. For example, some thiazole derivatives have been found to exhibit antimicrobial activity.

Scientific Research Applications

Photodynamic Therapy Applications

One significant application of compounds related to 4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-N-cyclopropylbenzenesulfonamide is in photodynamic therapy (PDT). A study on zinc phthalocyanine derivatives, which share a structural resemblance, highlighted their potential in PDT due to their high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield. These features make them suitable as Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

DNA Interaction and Anticancer Activity

Compounds structurally related to this compound have been investigated for their ability to interact with DNA and exhibit anticancer activity. A study on mixed-ligand copper(II)-sulfonamide complexes demonstrated the crucial role of the sulfonamide derivative in binding to DNA and inducing DNA cleavage, which is a promising avenue for anticancer therapies. These complexes have shown efficacy in causing cell death primarily through apoptosis, particularly in human tumor cells, making them potent anticancer agents (González-Álvarez et al., 2013).

Antimicrobial Activities

Another area of application is in antimicrobial research, where sulfonamide-containing compounds have been evaluated for their efficacy against a range of bacterial and fungal pathogens. Notably, certain derivatives have shown significant activity against methicillin-sensitive and methicillin-resistant Staphylococcus aureus, as well as Mycobacterium species, suggesting their potential in developing new antimicrobial agents (Krátký et al., 2012).

Catalytic Applications in Organic Synthesis

The structural framework of this compound also finds utility in organic synthesis. For instance, the cascade synthesis involving benzenesulfonamide derivatives has been explored, leading to the formation of thiazole compounds with potential applications in various organic transformations (Rozentsveig et al., 2011).

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been known to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to a wide range of effects . The presence of electron-withdrawing groups on the thiazole nucleus and amide linkage within the molecule can contribute to its antitumor activity .

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways, leading to their broad spectrum of biological activities .

Result of Action

Thiazole derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of thiazole derivatives .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some chemicals are considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The development of new antimicrobial agents often involves the synthesis of new α-aminophosphonates containing quinoline or quinolone derivatives substituted with coumarylthiazole/5-phenylthiazole in the same scaffold. This suggests that there may be potential for future research into similar compounds.